Cas no 2229612-19-3 (2-(3-bromo-5-fluorophenyl)methyloxirane)

• Product Name: 2-(3-bromo-5-fluorophenyl)methyloxirane
• CAS No: 2229612-19-3
• MF: C₉H₈BrFO
• MW: 231.061625480652
• CID: 6212979
• PubChem ID: 165860198
• Update Time: 2025-05-19

2-(3-bromo-5-fluorophenyl)methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-5-fluorophenyl)methyloxirane
• EN300-1925294
• 2-[(3-bromo-5-fluorophenyl)methyl]oxirane
• 2229612-19-3

• Inchi： 1S/C9H8BrFO/c10-7-1-6(2-8(11)4-7)3-9-5-12-9/h1-2,4,9H,3,5H2
• InChI Key： LSZIZEJGASJGBL-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)CC1CO1)F

Computed Properties

• Exact Mass: 229.97426g/mol
• Monoisotopic Mass: 229.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-(3-bromo-5-fluorophenyl)methyloxirane

Comprehensive Overview of 2-(3-bromo-5-fluorophenyl)methyloxirane (CAS No. 2229612-19-3): Properties, Applications, and Industry Insights

The chemical compound 2-(3-bromo-5-fluorophenyl)methyloxirane (CAS No. 2229612-19-3) is a specialized epoxide derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromo-fluorophenyl moiety, makes it a versatile intermediate for synthesizing complex molecules. This article delves into its physicochemical properties, synthetic pathways, and emerging applications, while addressing trending topics like green chemistry and AI-driven drug discovery.

With the rise of precision medicine and sustainable chemistry, researchers are increasingly exploring compounds like 2-(3-bromo-5-fluorophenyl)methyloxirane for their potential in targeted drug delivery and low-environmental-impact synthesis. The compound’s CAS No. 2229612-19-3 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening and molecular docking studies. Its oxirane ring offers reactivity that is pivotal for constructing heterocyclic scaffolds, a hot topic in fragment-based drug design.

From a synthetic chemistry perspective, 2-(3-bromo-5-fluorophenyl)methyloxirane is synthesized via epoxidation of the corresponding alkene precursor, often using meta-chloroperoxybenzoic acid (mCPBA) or hydrogen peroxide under mild conditions. The presence of both bromine and fluorine substituents enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are central to modern organic synthesis.

In the context of industry trends, this compound aligns with the growing demand for halogenated building blocks in drug discovery. Searches for "fluorinated pharmaceuticals 2024" or "bromoaryl intermediates" highlight its niche applications. Moreover, its stability under ambient conditions makes it a practical choice for scale-up processes, a critical factor for contract manufacturing organizations (CMOs).

Environmental and regulatory considerations are also paramount. While 2-(3-bromo-5-fluorophenyl)methyloxirane is not classified as hazardous under major GHS categories, its handling requires standard laboratory safety protocols. The compound’s biodegradability and ecotoxicological profile are under study, reflecting the industry’s shift toward benign-by-design chemicals.

Looking ahead, the integration of machine learning in chemical property prediction could further unlock the potential of CAS No. 2229612-19-3. Platforms like IBM RXN or DeepChem are already optimizing routes for similar epoxides, reducing time-to-market for novel therapeutics. As the fine chemicals market expands, this compound is poised to play a pivotal role in next-generation synthesis.